Cas no 88963-70-6 (1,3-Naphthalenedisulfonic acid, 8-(acetylamino)-)

• Product name: 1,3-Naphthalenedisulfonic acid, 8-(acetylamino)-
• CAS No: 88963-70-6
• MF: C₁₂H₁₁NO₇S₂
• MW: 345.348241090775
• CID: 617955
• PubChem ID: 71321014

1,3-Naphthalenedisulfonic acid, 8-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonic acid, 8-(acetylamino)-
• 8-acetamidonaphthalene-1,3-disulfonic acid
• DTXSID40750875
• 88963-70-6

• Inchi： InChI=1S/C12H11NO7S2/c1-7(14)13-10-4-2-3-8-5-9(21(15,16)17)6-11(12(8)10)22(18,19)20/h2-6H,1H3,(H,13,14)(H,15,16,17)(H,18,19,20)
• InChI Key： XDRSCOTWUIQDAH-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=CC=CC2=CC(=CC(=C21)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 344.99769404g/mol
• Monoisotopic Mass: 344.99769404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 155Ų